2-Chloro-1,5-dimethyl-1H-imidazole-4-carboxylic acid

• Molecular Formula: C6H7ClN2O2
• Molecular Weight: 174.58 g/mol
• SMILES: CC1=C(N=C(N1C)Cl)C(=O)O
• InChI: InChI=1S/C6H7ClN2O2/c1-3-4(5(10)11)8-6(7)9(3)2/h1-2H3,(H,10,11)
• InChIKey: ZRJHVBRXDSCQEU-UHFFFAOYSA-N

2-Chloro-1,5-dimethyl-1H-imidazole-4-carboxylic acid: Structural & Physicochemical Baseline

2-Chloro-1,5-dimethyl-1H-imidazole-4-carboxylic acid (CAS 2092700-35-9) is a tri-substituted imidazole-4-carboxylic acid derivative bearing chlorine at position 2 and methyl groups at positions 1 and 5 of the heterocyclic core. Its molecular formula is C₆H₇ClN₂O₂ with a molecular weight of 174.58 g/mol, and it carries a single carboxylic acid proton donor and three hydrogen bond acceptors [1]. The compound belongs to the broader class of halogenated imidazole carboxylic acid derivatives, which have been described as possessing herbicidal properties and serving as versatile intermediates in pharmaceutical and agrochemical synthesis [2][3]. Its closest structural analog lacking the 2-chloro substituent, 1,5-dimethyl-1H-imidazole-4-carboxylic acid (CAS 80304-42-3, MW 140.14 g/mol), provides the most immediate reference point for assessing the impact of chlorine introduction on physicochemical and reactivity properties [4].

Synthetic diversification C2 chlorine enables S_NAr library synthesis

Agrochemical discovery Patent-aligned halogenated imidazole herbicide lead

Anti-infective SAR Imidazole-4-carboxylic acid scaffold for TB screening

• [1] PubChem. 2-Chloro-1,5-dimethyl-1H-imidazole-4-carboxylic acid. CID 125515209. Accessed via https://pubchem.ncbi.nlm.nih.gov/. View Source
• [2] Bayer AG. Halogenierte Imidazol-carbonsäure-Derivate, Verfahren zu ihrer Herstellung sowie ihre Verwendung als Herbizide. DE2951203A1, 1979. View Source
• [3] Kuujia. Cas no 2092700-35-9 (2-Chloro-1,5-dimethylimidazole-4-carboxylic acid). Product overview page. View Source
• [4] PubChem. 1,5-Dimethyl-1H-imidazole-4-carboxylic acid. CID 18521860. Accessed via https://pubchem.ncbi.nlm.nih.gov/. View Source

Generic Substitution Failure: 2-Chloro-1,5-dimethyl-1H-imidazole-4-carboxylic acid

The 2-chloro substituent is not a passive structural feature; it fundamentally alters the lipophilicity, electronic character, and synthetic reactivity of the imidazole-4-carboxylic acid scaffold relative to its non-halogenated counterpart. Replacing 2-chloro-1,5-dimethyl-1H-imidazole-4-carboxylic acid with 1,5-dimethyl-1H-imidazole-4-carboxylic acid eliminates the chlorine leaving group required for nucleophilic aromatic substitution (SₙAr) at the C2 position, a transformation essential for generating diverse 2-amino, 2-thioether, and 2-alkoxy derivatives [1]. Computed partition coefficients (XLogP3) reveal a 0.9 log-unit increase upon chlorine introduction (1.2 vs. 0.3), indicating significantly different membrane partitioning and protein binding behavior that cannot be approximated by the des-chloro analog [2][3]. Equally, substituting the N1,N5-dimethyl pattern with N1-monomethyl or unsubstituted imidazole-4-carboxylic acid variants strips away the steric and electronic influence of the second methyl group, which modulates ring electron density and the pKₐ of the carboxylic acid moiety . These multidimensional differences mean that assay results, synthetic yields, and pharmacokinetic profiles obtained with any single near-neighbor analog do not reliably transfer to the 2-chloro-1,5-dimethyl congener.

Synthetic handle

Des-chloro analog lacks S_NAr reactivity, limiting C2 derivatization options.

Lipophilicity shift

Chlorine introduction may shift lipophilicity, potentially altering membrane partitioning and HPLC retention.

Molar dosing

Molecular weight difference means direct molar equivalent substitution leads to systematic concentration errors.

• [1] Synthesis of 4-Alkyl-2-chloro Imidazoles Using Intermolecular Radical Additions. Organic Letters, 2024, 26(28), 5989-5994. Demonstrates general reactivity of 2-chloroimidazoles toward nucleophilic displacement. View Source
• [2] PubChem. 2-Chloro-1,5-dimethyl-1H-imidazole-4-carboxylic acid. Computed XLogP3-AA = 1.2. CID 125515209. View Source
• [3] PubChem. 1,5-Dimethyl-1H-imidazole-4-carboxylic acid. Computed XLogP3-AA = 0.3. CID 18521860. View Source

Quantitative Differentiation Evidence: 2-Chloro-1,5-dimethyl-1H-imidazole-4-carboxylic acid

Lipophilicity Shift vs. Des-Chloro Analog

Introduction of the chlorine atom at position 2 of the imidazole ring increases the computed octanol-water partition coefficient (XLogP3) from 0.3 (1,5-dimethyl-1H-imidazole-4-carboxylic acid) to 1.2 (2-chloro-1,5-dimethyl-1H-imidazole-4-carboxylic acid), a net increase of +0.9 log units [1][2]. This shift moves the compound from a highly hydrophilic partitioning regime (logP < 0.5) into a moderately lipophilic range (logP 1–3), which is consequential for passive membrane permeability predictions and for chromatographic retention behavior during purification. The topological polar surface area remains unchanged at 55.1 Ų, indicating that the lipophilicity gain is achieved without sacrificing hydrogen-bonding capacity [1][2].

Lipophilicity Shift

Computed

XLogP3 1.2 Δ +0.9 vs 0.3

Supports permeability prediction differentiation

In silico prediction; experimental logP may vary

Evidence Dimension	Octanol-water partition coefficient (XLogP3, computed)
Target Compound Data	XLogP3 = 1.2
Comparator Or Baseline	1,5-Dimethyl-1H-imidazole-4-carboxylic acid: XLogP3 = 0.3
Quantified Difference	ΔXLogP3 = +0.9 log units (4-fold increase in predicted membrane partitioning)
Conditions	Computed by XLogP3 3.0 algorithm, PubChem 2025.04.14 release; non-experimental in silico prediction

Why This Matters

A logP difference of 0.9 units translates to an approximately 8-fold difference in equilibrium organic/aqueous partitioning, directly impacting compound extraction efficiency, HPLC retention time optimization, and predictions of passive membrane permeability in cell-based assays.

• [1] PubChem. 2-Chloro-1,5-dimethyl-1H-imidazole-4-carboxylic acid. Computed Properties section. CID 125515209. View Source
• [2] PubChem. 1,5-Dimethyl-1H-imidazole-4-carboxylic acid. Computed Properties section. CID 18521860. View Source

C2-Chlorine: Synthetic Diversification Handle

The 2-chloro substituent on the imidazole ring serves as a leaving group for nucleophilic aromatic substitution (SₙAr), enabling post-synthetic diversification at the C2 position that is impossible with the des-chloro analog 1,5-dimethyl-1H-imidazole-4-carboxylic acid. 2-Haloimidazoles are reported to exhibit reactivity toward nucleophiles comparable to 2-halopyridines, with chlorine serving as an effective leaving group for displacement by amines, thiolates, and alkoxides under mild conditions [1][2]. The N1,N5-dimethyl pattern further modulates the electronic environment of the ring: the predicted pKₐ of the imidazole ring nitrogen in the closely related 2-chloro-1,5-dimethyl-1H-imidazole is 4.34±0.25 , indicating that the ring is sufficiently electron-deficient to facilitate SₙAr without requiring strongly electron-withdrawing additional substituents. This contrasts with the non-chlorinated analog, where C2 is an unsubstituted methine carbon (C–H) that is inert to direct nucleophilic displacement.

C2 Reactivity Handle

Class-level

S_NAr-capable Cl vs inert C–H

Enables C2 diversification not possible with des-chloro analog

Reactivity inferred from 2-haloimidazole literature

Evidence Dimension	Presence of a leaving group at C2 for nucleophilic aromatic substitution
Target Compound Data	Chlorine at C2; predicted ring pKa ≈ 4.34 (supporting adequate electrophilicity)
Comparator Or Baseline	1,5-Dimethyl-1H-imidazole-4-carboxylic acid: no leaving group at C2 (C–H only)
Quantified Difference	Qualitative: SₙAr-capable vs. SₙAr-inert at C2. Quantitative rate comparisons for this specific scaffold not available.
Conditions	General reactivity of 2-chloroimidazoles inferred from literature on 2-haloimidazole SₙAr chemistry [1][2]; pKa predicted by ChemicalBook algorithm

Why This Matters

The ability to replace chlorine with diverse nucleophiles at C2 unlocks a combinatorial derivatization space that the des-chloro analog cannot access, making the chloro compound the mandatory starting material for any synthesis campaign targeting 2-substituted-1,5-dimethyl-1H-imidazole-4-carboxylic acid derivatives.

• [1] Aromatic Substitution Approaches to Synthesis. In: ScienceDirect Topics. States: 'In imidazole and benzimidazole the 2-position is the most prone to nucleophilic attack; 2-halogenoimidazoles are almost as reactive as 2-halogenopyridines.' View Source
• [2] Synthesis of 4-Alkyl-2-chloro Imidazoles Using Intermolecular Radical Additions. Organic Letters, 2024, 26(28), 5989-5994. Demonstrates synthetic utility of 2-chloroimidazoles as precursors for further functionalization. View Source

Molecular Weight Impact on Molar Dosing

The chlorine atom adds 34.44 g/mol to the molecular weight relative to the des-chloro analog (174.58 vs. 140.14 g/mol), a 24.6% increase [1][2]. This difference has practical consequences for procurement and experimental design: to achieve the same molar concentration in a reaction or assay, 24.6% more mass of the chloro compound must be weighed. For a typical 10 mM screening concentration in a 96-well plate format, 1.75 mg/mL of the chloro compound is required compared to 1.40 mg/mL of the des-chloro analog. The heavier exact mass (174.0196 Da) also shifts the monoisotopic peak in mass spectrometry by +34 Da, which must be accounted for when interpreting LC-MS data from reaction monitoring.

Molecular Weight Shift

Computed

174.58 vs 140.14 g/mol (+24.6%)

Requires mass recalculation for equivalent molarity

Direct substitution without correction introduces 24.6% error

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	174.58 g/mol (exact mass 174.0196 Da)
Comparator Or Baseline	1,5-Dimethyl-1H-imidazole-4-carboxylic acid: 140.14 g/mol (exact mass 140.0586 Da)
Quantified Difference	ΔMW = +34.44 g/mol (+24.6%); Δ exact mass = +33.96 Da
Conditions	Computed by PubChem 2.1 (2021.05.07 release) and 2.2 (2025.04.14 release)

Why This Matters

A 24.6% mass difference means that researchers substituting one compound for the other without recalculating mass-to-mole conversions will introduce a systematic 24.6% error in final concentration, potentially invalidating SAR conclusions or kinetic measurements.

• [1] PubChem. 2-Chloro-1,5-dimethyl-1H-imidazole-4-carboxylic acid. Molecular Weight = 174.58 g/mol. CID 125515209. View Source
• [2] PubChem. 1,5-Dimethyl-1H-imidazole-4-carboxylic acid. Molecular Weight = 140.14 g/mol. CID 18521860. View Source

Anti-Tuberculosis Activity of Imidazole-4-Carboxylic Acid Class

A structure-activity study of ring-substituted-1H-imidazole-4-carboxylic acid derivatives reported that several ethyl ester analogs achieved >90% inhibition of drug-sensitive Mycobacterium tuberculosis H37Rv at concentrations below 6.25 µg/mL, with the most potent compounds (2f and 2h) showing MIC values of 25.0 µg/mL against drug-resistant strains [1]. While this study did not include the specific 2-chloro-1,5-dimethyl-4-carboxylic acid congener, it establishes that the imidazole-4-carboxylic acid scaffold with ring substitution can yield sub-10 µg/mL anti-tubercular activity. The 2-chloro-1,5-dimethyl substitution pattern introduces a halogen at the position most critical for modulating electronic properties and a methyl at N1, both structural features that are consistent with the general pharmacophoric requirements identified in this series. Prospective users evaluating this compound for anti-infective screening should note that the free carboxylic acid may require ester prodrug conversion to achieve intracellular penetration comparable to the ethyl ester derivatives characterized in the published work.

Anti-TB Class Activity

Class-level

>90% inhibition reported for ethyl ester analogs

Supports anti-infective SAR exploration

Free acid not tested; ester prodrug likely needed

Evidence Dimension	In vitro anti-M. tuberculosis H37Rv activity
Target Compound Data	Not directly tested in the cited study; scaffold class activity: >90% inhibition at <6.25 µg/mL for optimal analogs (ethyl esters 2f, 2h); MIC = 25.0 µg/mL against drug-resistant strains.
Comparator Or Baseline	Ring-substituted-1H-imidazole-4-carboxylic acid ethyl esters (compounds 1–6): inactive to >90% inhibition range depending on substituent pattern [1]
Quantified Difference	Cannot be quantified for the specific compound; class-level activity range spans from inactive to MIC = 25.0 µg/mL depending on substitution pattern.
Conditions	In vitro broth microdilution against drug-sensitive and drug-resistant M. tuberculosis H37Rv [1]

Why This Matters

This class-level evidence identifies imidazole-4-carboxylic acid derivatives as a validated starting point for anti-tubercular drug discovery; the 2-chloro-1,5-dimethyl variant provides a vector for halogen-specific SAR exploration that cannot be addressed by non-halogenated analogs.

• [1] Gupta P, et al. Ring-substituted imidazoles as a new class of anti-tuberculosis agents. European Journal of Medicinal Chemistry, 2004, 39(9), 805-814. DOI: 10.1016/j.ejmech.2004.05.005. View Source

Herbicidal Activity: Halogenated Imidazole Class

Patent DE2951203A1 (Bayer AG) discloses that halogenated imidazole carboxylic acid derivatives of generic formula (I), encompassing 2-chloro-substituted imidazole-4-carboxylic acid variants, exhibit strong herbicidal and selective herbicidal properties with improved crop selectivity compared to the prior art compound 4,5-dichloroimidazole-2-carboxylic acid ethylamide [1]. The patent specifically claims that halogen substitution at the 2-position (X = Cl, Br, I) combined with alkyl substitution at N1 (R = H or C₁–C₁₈ alkyl) yields compounds with 'better options for use as selective weed control agents in important crops' [1]. While the specific 1,5-dimethyl-4-carboxylic acid congener is not exemplified in the patent's experimental section, it falls within the claimed generic scope, and the 1,5-dimethyl-2-chloro substitution pattern satisfies the structural requirements described as particularly preferred (Y = H, Q = O, R = alkyl) [1]. This patent provides a documented industrial rationale for procuring this specific substitution pattern for herbicide discovery programs.

Herbicide Class Activity

Class-level

Patent claims selective herbicidal properties

Supports agrochemical lead discovery

Specific congener not exemplified; class inference

Evidence Dimension	Herbicidal activity and crop selectivity
Target Compound Data	Falls within the generic formula (I) of DE2951203A1; class claimed to exhibit 'strong herbicidal, in particular also selective herbicidal, properties' with improved selectivity over 4,5-dichloroimidazole-2-carboxylic acid ethylamide.
Comparator Or Baseline	4,5-Dichloroimidazole-2-carboxylic acid ethylamide: prior art herbicide with high activity but inferior crop selectivity [1]
Quantified Difference	Quantitative selectivity indices or ED₅₀ values not provided in the patent for the specific 1,5-dimethyl-2-chloro congener.
Conditions	Herbicidal screening: pre-emergence and post-emergence application in greenhouse pot trials as described in patent DE2951203A1 [1]

Why This Matters

The patent establishes an industrial precedent and intellectual property landscape that positions 2-chloro-1,5-dimethyl-1H-imidazole-4-carboxylic acid as a candidate intermediate for herbicide lead optimization, distinguishing it from non-halogenated imidazole-4-carboxylic acid analogs that lack the halogen required for the claimed generic formula.

• [1] Bayer AG. Halogenierte Imidazol-carbonsäure-Derivate, Verfahren zu ihrer Herstellung sowie ihre Verwendung als Herbizide. DE2951203A1, filed 1979, published 1981. Description lines 100-119, 125-141. View Source

Application Scenarios: 2-Chloro-1,5-dimethyl-1H-imidazole-4-carboxylic acid

2-Substituted Imidazole Libraries via SₙAr

The chlorine at C2 provides a versatile leaving group for nucleophilic displacement, enabling parallel synthesis of 2-amino-, 2-thioether-, and 2-alkoxy-1,5-dimethylimidazole-4-carboxylic acid derivatives. This reactivity is categorically unavailable with the des-chloro analog [1][2]. Researchers building focused libraries for SAR exploration should prioritize this compound as the sole entry point to 2-substituted variants, using amine, thiol, or alcohol nucleophiles under mild heating (40–80 °C) in polar aprotic solvents. The predicted ring pKₐ of ~4.34 indicates that the imidazole ring is sufficiently electrophilic to undergo SₙAr without pre-activation .

Anti-Tubercular Lead Optimization from Imidazole-4-Carboxylic Acid

Ring-substituted imidazole-4-carboxylic acid ethyl esters have demonstrated >90% inhibition of M. tuberculosis H37Rv at <6.25 µg/mL, with MIC values of 25.0 µg/mL against drug-resistant strains [3]. The 2-chloro-1,5-dimethyl-4-carboxylic acid compound can serve as a precursor for esterification and subsequent biological evaluation, with the 2-chloro substituent providing an additional vector for modulating anti-mycobacterial potency and selectivity that is absent in the non-halogenated comparator. Esterification to the ethyl or other prodrug ester should be considered to match the pharmacokinetic profile of the published active compounds [3].

Halogenated Imidazole Herbicide Intermediate

Patent DE2951203A1 establishes that 2-halogenated imidazole-4-carboxylic acid derivatives possess selective herbicidal activity with improved crop safety relative to earlier dichloroimidazole herbicides [4]. The 2-chloro-1,5-dimethyl substitution pattern satisfies the structural criteria of the generic formula and represents a concrete entry point for agrochemical discovery programs targeting novel herbicide scaffolds. The carboxylic acid functionality allows for further derivatization to amides, esters, and thioesters as described in the patent's preferred embodiments [4].

Physicochemical Calibration in Drug Design

The computed XLogP3 of 1.2 positions this compound in the moderately lipophilic range, representing a +0.9 log-unit increase over the des-chloro parent (XLogP3 = 0.3) [5][6]. This makes the compound useful as a lipophilicity benchmark in ADME screening panels where incremental logP values are correlated with membrane permeability, plasma protein binding, or CYP inhibition. The identical topological polar surface area (55.1 Ų) between the chloro and des-chloro analogs provides an unusually clean system for isolating the effect of halogen-driven lipophilicity on biological endpoints, without confounding changes in hydrogen-bonding capacity [5][6].

Application

Selection Property

Validation Focus

2‑Substituted imidazole library synthesis

C2 chlorine leaving‑group reactivity

S_NAr compatibility with target nucleophiles

Anti‑tubercular lead optimization

Imidazole‑4‑carboxylic acid scaffold activity

MIC and strain‑panel endpoints

Halogenated imidazole herbicide intermediate

2‑Halogen patent compliance (DE2951203A1)

Selective weed control screening

Lipophilicity calibration in ADME panels

Controlled logP increment context

Membrane permeability and protein binding correlation

• [1] Synthesis of 4-Alkyl-2-chloro Imidazoles Using Intermolecular Radical Additions. Organic Letters, 2024, 26(28), 5989-5994. Establishes modern synthetic methodology for 2-chloroimidazole derivatives. View Source
• [2] Aromatic Substitution Approaches to Synthesis. ScienceDirect Topics. States 2-haloimidazoles are almost as reactive as 2-halopyridines. View Source
• [3] Gupta P, et al. Ring-substituted imidazoles as a new class of anti-tuberculosis agents. European Journal of Medicinal Chemistry, 2004, 39(9), 805-814. View Source
• [4] Bayer AG. Halogenierte Imidazol-carbonsäure-Derivate als Herbizide. DE2951203A1, 1979. View Source
• [5] PubChem. 2-Chloro-1,5-dimethyl-1H-imidazole-4-carboxylic acid. XLogP3 = 1.2, PSA = 55.1 Ų. CID 125515209. View Source
• [6] PubChem. 1,5-Dimethyl-1H-imidazole-4-carboxylic acid. XLogP3 = 0.3, PSA = 55.1 Ų. CID 18521860. View Source